![molecular formula C10H11F3O2 B6175600 2-(trifluoromethyl)bicyclo[2.2.2]oct-5-ene-2-carboxylic acid CAS No. 2551116-61-9](/img/no-structure.png)
2-(trifluoromethyl)bicyclo[2.2.2]oct-5-ene-2-carboxylic acid
Overview
Description
“2-(trifluoromethyl)bicyclo[2.2.2]oct-5-ene-2-carboxylic acid” is a chemical compound that can be used for pharmaceutical testing . It is available for purchase as a high-quality reference standard .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular formula of C10H11F3O2 and a molecular weight of 220.19 . More detailed properties such as melting point, boiling point, and density might be found in specialized chemical literature or databases.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(trifluoromethyl)bicyclo[2.2.2]oct-5-ene-2-carboxylic acid involves the introduction of a trifluoromethyl group onto a bicyclo[2.2.2]oct-5-ene-2-carboxylic acid molecule.", "Starting Materials": [ "Bicyclo[2.2.2]oct-5-ene-2-carboxylic acid", "Trifluoromethyl iodide", "Sodium hydride", "Dimethylformamide", "Methanol" ], "Reaction": [ "Bicyclo[2.2.2]oct-5-ene-2-carboxylic acid is reacted with sodium hydride in dimethylformamide to form the corresponding carboxylate salt.", "Trifluoromethyl iodide is added to the reaction mixture and the resulting mixture is heated to reflux.", "The reaction mixture is then cooled and quenched with methanol to yield 2-(trifluoromethyl)bicyclo[2.2.2]oct-5-ene-2-carboxylic acid." ] } | |
CAS RN |
2551116-61-9 |
Molecular Formula |
C10H11F3O2 |
Molecular Weight |
220.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
